Cas no 2172007-92-8 (1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid)

• Product Name: 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid
• CAS No: 2172007-92-8
• MF: C₃₂H₃₃N₃O₅
• MW: 539.62152838707
• CID: 5791174
• PubChem ID: 165580004
• Update Time: 2025-10-30

1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1526923
• 1-benzyl-4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]piperidine-4-carboxylic acid
• 2172007-92-8
• 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid

• Inchi： 1S/C32H33N3O5/c36-28(33-32(29(37)38)16-18-35(19-17-32)20-22-8-2-1-3-9-22)31(14-15-31)34-30(39)40-21-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,27H,14-21H2,(H,33,36)(H,34,39)(H,37,38)
• InChI Key： QLJUBWACYKMACY-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 539.24202116g/mol
• Monoisotopic Mass: 539.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid

1-Benzyl-4-1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic Acid

The compound with CAS No. 2172007-92-8, known as 1-benzyl-4-1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzyl group, a cyclopropane ring, and a piperidine moiety, all of which contribute to its unique chemical properties.

The synthesis of this compound involves a series of intricate reactions, including the use of fluorenylmethoxycarbonyl (Fmoc) protecting groups, which are widely employed in peptide synthesis to control the reactivity of amino groups. The Fmoc group in this molecule plays a crucial role in stabilizing the intermediate during the synthesis process. Recent advancements in protecting group chemistry have enabled more efficient and selective synthesis of such complex molecules, making them more accessible for research and development.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The presence of the Fmoc group allows for precise control over the assembly of peptide chains, which is essential for designing drugs with specific biological activities. Furthermore, the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. This makes it an attractive candidate for drug discovery programs targeting various therapeutic areas, including cancer and infectious diseases.

Recent studies have also explored the use of this compound in materials science, particularly in the development of novel polymers and coatings. The piperidine moiety in the molecule provides rigidity and structural integrity to the polymer backbone, while the benzyl group enhances solubility and processability. These properties make it suitable for applications in high-performance materials, such as those used in aerospace and electronics industries.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, it has been demonstrated to inhibit key enzymes involved in inflammation and immune response, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has opened up new avenues for research in neurodegenerative diseases.

The structural complexity of 1-benzyl-4-1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid also makes it an ideal candidate for studying fundamental chemical reactions. Researchers have utilized this compound to investigate mechanisms of ring-opening reactions under various conditions, providing valuable insights into organic reaction mechanisms.

In conclusion, 1-benzyl-4-1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidopiperidine-4-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing science and technology.